Cas no 167834-35-7 (N-(2-methoxyethyl)-3-nitrobenzamide)

• Product Name: N-(2-methoxyethyl)-3-nitrobenzamide
• CAS No: 167834-35-7
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD00751342
• CID: 3065721
• PubChem ID: 1720497
• Update Time: 2025-10-30

N-(2-methoxyethyl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-3-nitrobenzamide
• SR-01000316729
• CS-0239079
• MFCD00751342
• 6X-5055
• IXJSKLULBLVZNM-UHFFFAOYSA-N
• SCHEMBL7746602
• STL260092
• SR-01000316729-1
• AKOS000503221
• 3-nitro-N-[2-(methyloxy)ethyl]benzamide
• SGA83435
• Z31437977
• AG-690/10418050
• EN300-205294
• 167834-35-7

• MDL： MFCD00751342
• Inchi： 1S/C10H12N2O4/c1-16-6-5-11-10(13)8-3-2-4-9(7-8)12(14)15/h2-4,7H,5-6H2,1H3,(H,11,13)
• InChI Key： IXJSKLULBLVZNM-UHFFFAOYSA-N
• SMILES： O(C)CCNC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.07970687Da
• Monoisotopic Mass: 224.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 398.8±27.0 °C at 760 mmHg
• Flash Point: 195.0±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2-methoxyethyl)-3-nitrobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(2-methoxyethyl)-3-nitrobenzamide

N-(2-Methoxyethyl)-3-Nitrobenzamide: A Comprehensive Overview

N-(2-Methoxyethyl)-3-Nitrobenzamide, also known by its CAS number 167834-35-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we delve into the latest research findings, structural insights, and practical applications of N-(2-Methoxyethyl)-3-Nitrobenzamide, providing a comprehensive understanding of its role in modern chemistry.

The molecular structure of N-(2-Methoxyethyl)-3-Nitrobenzamide consists of a benzamide backbone with a nitro group at the 3-position and an N-substituted 2-methoxyethyl group. This configuration imparts unique electronic and steric properties, making it a valuable component in the synthesis of complex molecules. Recent studies have highlighted its role as an intermediate in the production of bioactive compounds, particularly in the pharmaceutical industry where precise control over molecular architecture is crucial.

One of the most promising applications of N-(2-Methoxyethyl)-3-Nitrobenzamide lies in its use as a precursor for advanced materials. Researchers have explored its potential in creating high-performance polymers and composite materials, leveraging its ability to form strong intermolecular bonds. The compound's stability under various environmental conditions has further enhanced its appeal for industrial applications.

Recent advancements in synthetic methodologies have significantly improved the efficiency of producing N-(2-Methoxyethyl)-3-Nitrobenzamide. Traditionally synthesized via nucleophilic acyl substitution, modern techniques now incorporate catalytic systems that reduce reaction times and enhance yield. These innovations have made the compound more accessible for large-scale production, paving the way for broader industrial adoption.

In terms of chemical reactivity, N-(2-Methoxyethyl)-3-Nitrobenzamide exhibits remarkable versatility. Its nitro group facilitates redox reactions, while the methoxy substituent introduces steric hindrance, which can be exploited to control reaction pathways. This dual functionality makes it an ideal candidate for designing selective catalytic processes and developing novel chemical transformations.

The integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of N-(2-Methoxyethyl)-3-Nitrobenzamide. Quantum mechanical simulations have revealed critical details about its molecular orbitals and interaction potentials, enabling researchers to predict its behavior in different chemical environments with greater accuracy.

From an environmental standpoint, the synthesis and application of N-(2-Methoxyethyl)-3-Nitrobenzamide align with sustainable chemistry principles. Its efficient production methods and recyclable byproducts contribute to reducing waste and minimizing ecological impact, making it a favorable choice for eco-conscious industries.

In conclusion, N-(2-Methoxyethyl)-3-Nitrobenzamide stands as a testament to the continuous evolution of chemical science. With its diverse applications, cutting-edge synthesis techniques, and alignment with sustainable practices, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.